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Abstract
Lithium metatungstate (LMT), with the chemical formula Li₆(H₂W₁₂O₄₀), is a high-density

inorganic salt extensively utilized in the preparation of aqueous solutions for density gradient

centrifugation and heavy media separation.[1][2] Its high solubility in water allows for the

creation of true solutions with a broad range of densities, making it a valuable tool in

mineralogy, materials science, and increasingly in biomedical research for the separation of

macromolecules and organelles.[2][3] This guide provides a comprehensive overview of the

physical properties of aqueous lithium metatungstate solutions, focusing on the relationship

between concentration, density, and viscosity. Detailed experimental protocols for the

preparation of LMT solutions and the measurement of their physical properties are also

presented, alongside workflows for its application in density-based separations.

Physicochemical Properties of Lithium
Metatungstate Solutions
Aqueous solutions of lithium metatungstate are clear to pale yellow and are characterized by

their high density, which can be finely tuned by adjusting the concentration of the salt.[2] The

maximum achievable density for an aqueous solution of lithium metatungstate is

approximately 3.5 g/mL.[1][2][4] At room temperature (20°C), solutions with densities up to 3.0

g/mL are readily achievable and stable.[5]
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Density of Lithium Metatungstate Solutions
The density of a lithium metatungstate solution is directly proportional to its concentration.

While a comprehensive public dataset correlating weight percent concentration to density is not

readily available, the density can be adjusted by the addition of deionized water to dilute the

solution or by the evaporation of water to increase its concentration.[6]

Table 1: Density of Aqueous Lithium Metatungstate Solutions at Various Concentrations

Concentration (% w/v) Density (g/mL) Temperature (°C)

Dilute < 1.1 Ambient

Moderate 1.47 23

High > 2.8 20-23

Saturated (approx.) ~ 3.0 20

Maximum Achievable ~ 3.5 Ambient

Note: The data in this table is compiled from various sources. The relationship between

concentration and density is approximately linear but should be empirically verified for high-

precision applications.

Viscosity of Lithium Metatungstate Solutions
The viscosity of lithium metatungstate solutions is a critical parameter, especially in

centrifugation applications where it can affect the sedimentation rate of particles. The viscosity

increases with concentration and density. At lower densities, the viscosity is comparable to that

of other heavy liquid media; however, at densities above 2.8 g/mL, the viscosity increases

significantly.[7]

Table 2: Viscosity of Aqueous Lithium Metatungstate Solutions at Different Densities
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Density (g/mL)
Kinematic
Viscosity (cSt)

Dynamic
Viscosity (cP)

Temperature
(°C)

Notes

1.47 1.10 ~1.62 23

Low viscosity,

suitable for most

applications.

> 2.8 Not specified > 25 Ambient

High viscosity,

may impact

separation

efficiency.[7]

Note: Dynamic viscosity can be estimated by multiplying kinematic viscosity by the density of

the solution. The viscosity of LMT solutions is noted to be similar to that of sodium

polytungstate (SPT) but higher than LST heavy liquid at high densities.[5]

Experimental Protocols
Preparation of Lithium Metatungstate Solutions of a
Desired Density
This protocol describes the preparation of a lithium metatungstate solution of a specific target

density from a concentrated stock solution.

Materials:

Concentrated lithium metatungstate solution (e.g., 2.95 g/mL)

Deionized water

Graduated cylinders

Beakers

Hydrometer or digital densitometer

Magnetic stirrer and stir bar
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Hot plate (for increasing density)

Procedure for Dilution (Decreasing Density):

Measure a known volume of the concentrated LMT stock solution.

Slowly add a calculated volume of deionized water while stirring continuously.

Allow the solution to equilibrate to a constant temperature.

Measure the density using a calibrated hydrometer or digital densitometer.

Adjust the density by adding small aliquots of deionized water until the target density is

reached.

Procedure for Concentration (Increasing Density):

Place the LMT solution in a beaker on a hot plate with a magnetic stirrer.

Gently heat the solution while stirring to evaporate the water. Do not boil, as this can cause

splattering and potential degradation of the compound.

Periodically cool a small sample of the solution to room temperature and measure its density.

Continue the evaporation process until the target density is achieved.

Allow the solution to cool to room temperature before use.

Protocol for Density Measurement using a Hydrometer
Materials:

Calibrated hydrometer

Graduated cylinder of appropriate size

Lithium metatungstate solution

Thermometer
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Procedure:

Pour the lithium metatungstate solution into a clean, dry graduated cylinder, ensuring it is

large enough to allow the hydrometer to float freely.

Gently immerse the hydrometer into the solution until it floats.

Give the hydrometer a slight spin to ensure it is not touching the sides of the cylinder.

Once the hydrometer has settled, read the density value at the point where the surface of the

liquid meets the hydrometer scale.

Record the temperature of the solution, as density is temperature-dependent.

Protocol for Mineral Separation using Lithium
Metatungstate
This protocol outlines a general procedure for separating minerals based on their density using

a lithium metatungstate solution.[6][8]

Materials:

Lithium metatungstate solution of a predetermined density

Separatory funnel

Ring stand and clamp

Crushed and sieved mineral sample

Beakers

Filter paper and funnel

Wash bottle with deionized water

Procedure:
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Set up the separatory funnel in the ring stand.

Fill the separatory funnel approximately halfway with the LMT solution.

Add the mineral sample to the separatory funnel.

Stir the mixture gently to ensure all particles are wetted by the solution.

Allow the mixture to stand undisturbed. Minerals with a density greater than the LMT solution

will sink to the bottom, while those with a lower density will float on the surface.

Carefully drain the sunken ("heavy") fraction through the stopcock into a beaker.

Collect the floating ("light") fraction by pouring it out from the top of the separatory funnel into

a separate beaker.

Thoroughly wash both fractions with deionized water to recover the LMT solution for

recycling.

Dry the separated mineral fractions for further analysis.

Visualized Workflows
The following diagrams illustrate key experimental workflows involving lithium metatungstate
solutions.
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Preparation of LMT Solution of Target Density
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Caption: Workflow for preparing LMT solutions.
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Density-Based Mineral Separation Workflow
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Caption: Workflow for mineral separation.
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Conclusion
Lithium metatungstate solutions are a versatile and effective medium for density-based

separations. Understanding the relationship between density and viscosity is crucial for

optimizing experimental outcomes. While a complete dataset correlating concentration to these

properties is not widely published, the information and protocols provided in this guide offer a

solid foundation for researchers to prepare and utilize LMT solutions effectively in their work.

For high-precision applications, it is recommended that users empirically determine the density

and viscosity of their prepared solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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